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Compound of Interest

Compound Name: 2-Methyl-2-adamantanol

Cat. No.: B056294 Get Quote

This document provides immediate, essential safety and logistical information for the handling

and disposal of 2-Methyl-2-adamantanol (CAS No. 702-98-7). The following procedural

guidance is intended for researchers, scientists, and drug development professionals to ensure

safe laboratory practices.

Chemical Identification and Properties:

Property Value

Molecular Formula C₁₁H₁₈O

Molecular Weight 166.26 g/mol

Appearance White crystalline solid.[1]

Melting Point 215 - 217 °C.[1]

Solubility Insoluble in water.[2]

Hazard Identification and Classification
According to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200), 2-Methyl-
2-adamantanol is not considered a hazardous substance.[1] No significant hazards have been

identified, and it is not classified as a skin/eye irritant, carcinogen, or reproductive toxicant.[3]
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While 2-Methyl-2-adamantanol is not classified as hazardous, adherence to standard

laboratory safety protocols is essential. The following personal protective equipment is

recommended to minimize exposure and ensure a safe handling environment.

PPE Category Recommended Equipment Specifications

Eye/Face Protection
Safety glasses with side

shields

Must comply with OSHA 29

CFR 1910.133 or European

Standard EN166.[1]

Skin Protection Laboratory coat
Standard protective clothing to

prevent skin contact.

Gloves

Wear appropriate protective

gloves (e.g., nitrile) to prevent

skin exposure.[1]

Respiratory Protection Not normally required

Use in a well-ventilated area. If

dust formation is significant, a

particulate respirator may be

considered.

Operational and Disposal Plans
A systematic approach to handling and disposal is critical for maintaining a safe laboratory

environment. The following workflow outlines the key steps from receipt of the chemical to its

final disposal.
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Workflow for Handling and Disposal of 2-Methyl-2-adamantanol

Receiving and Storage

Handling and Use

Waste Disposal

Receive Container

Inspect for Damage

Store in a Cool, Dry, Well-Ventilated Area

Don Appropriate PPE

Weigh in Ventilated Area

Use in Experiment

Collect Waste in Labeled Container

Dispose via Licensed Waste Disposal Company

Click to download full resolution via product page

Caption: Workflow for Handling and Disposal of 2-Methyl-2-adamantanol.
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Step-by-Step Handling Procedures
Preparation:

Ensure a well-ventilated work area, such as a chemical fume hood, is available.

Assemble all necessary personal protective equipment as outlined in the table above.

Have spill cleanup materials readily accessible.

Handling the Solid:

Avoid the formation of dust when handling the solid material.[1]

Use a spatula or other appropriate tool to transfer the chemical.

Keep the container tightly closed when not in use.[1]

In Case of Accidental Release:

For spills, sweep up the solid material and place it into a suitable, labeled container for

disposal.[1]

Avoid generating dust during cleanup.

Ensure the area is cleaned thoroughly after the spill has been contained.

First Aid Measures
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Exposure Route First Aid Procedure

Inhalation
Move the person to fresh air. If breathing is

difficult, seek medical attention.[4]

Skin Contact
Wash the affected area with plenty of soap and

water for at least 15 minutes.[1]

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes. Get

medical attention.[1]

Ingestion

Clean mouth with water and drink plenty of

water afterward. Seek medical attention if

symptoms occur.[1]

Disposal Plan
Chemical waste generators must adhere to local, regional, and national regulations for

hazardous waste disposal.[1]

Waste Collection:

Collect all waste material, including any contaminated items, in a clearly labeled, sealed

container.

Disposal Method:

Dispose of the chemical waste through a licensed and approved waste disposal company.

Do not dispose of 2-Methyl-2-adamantanol down the drain or in general waste.

Disclaimer: This information is intended for guidance purposes only and is based on currently

available data. Always refer to the specific Safety Data Sheet (SDS) provided by the

manufacturer and follow all applicable institutional and governmental regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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